4-(4-fluorobenzyl)-3-isopropyl-1-(1H-tetrazol-1-ylacetyl)-1,4-diazepan-5-one

• IUPAC Name: 4-[(4-fluorophenyl)methyl]-3-propan-2-yl-1-[2-(tetrazol-1-yl)acetyl]-1,4-diazepan-5-one
• InChI: InChI=1S/C18H23FN6O2/c1-13(2)16-10-23(18(27)11-24-12-20-21-22-24)8-7-17(26)25(16)9-14-3-5-15(19)6-4-14/h3-6,12-13,16H,7-11H2,1-2H3
• InChI Key: ZQEJCTCWWZNBMH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CN(CCC(=O)N1CC2=CC=C(C=C2)F)C(=O)CN3C=NN=N3
• Molecular Formula: C18H23FN6O2
• Molecular Weight: 374.4 g/mol

Description

4-(4-fluorobenzyl)-3-isopropyl-1-(1H-tetrazol-1-ylacetyl)-1,4-diazepan-5-one, also known as Ro 15-4513, is a chemical compound that belongs to the class of benzodiazepines. It was first synthesized in 1982 by Hoffmann-La Roche, a Swiss pharmaceutical company, and has since been used in scientific research to study the mechanism of action of benzodiazepines.

Mechanism of Action

The mechanism of action of 4-(4-fluorobenzyl)-3-isopropyl-1-(1H-tetrazol-1-ylacetyl)-1,4-diazepan-5-one 15-4513 involves its binding to the benzodiazepine site on the GABA-A receptor, which is a ligand-gated ion channel that mediates the inhibitory effects of GABA in the brain. By binding to the benzodiazepine site, 4-(4-fluorobenzyl)-3-isopropyl-1-(1H-tetrazol-1-ylacetyl)-1,4-diazepan-5-one 15-4513 prevents the binding of benzodiazepines to the site, thereby blocking their effects on the GABA-A receptor.
Biochemical and Physiological Effects
4-(4-fluorobenzyl)-3-isopropyl-1-(1H-tetrazol-1-ylacetyl)-1,4-diazepan-5-one 15-4513 has been shown to have both biochemical and physiological effects. Biochemically, it has been shown to inhibit the binding of benzodiazepines to the GABA-A receptor, as well as to reduce the affinity of the receptor for GABA. Physiologically, it has been shown to antagonize the sedative and anxiolytic effects of benzodiazepines, as well as to increase the seizure threshold in animal models.

Advantages and Limitations for Lab Experiments

The use of 4-(4-fluorobenzyl)-3-isopropyl-1-(1H-tetrazol-1-ylacetyl)-1,4-diazepan-5-one 15-4513 in scientific research has several advantages and limitations. One advantage is its selectivity for the benzodiazepine site on the GABA-A receptor, which allows for the specific study of the role of this site in the pharmacology of benzodiazepines. Another advantage is its potency, which allows for the use of lower concentrations in experiments. However, a limitation is its relatively short half-life, which requires frequent dosing in experiments.

Future Directions

There are several future directions for the use of 4-(4-fluorobenzyl)-3-isopropyl-1-(1H-tetrazol-1-ylacetyl)-1,4-diazepan-5-one 15-4513 in scientific research. One direction is the study of the role of the benzodiazepine site in the development of tolerance and dependence to benzodiazepines. Another direction is the study of the effects of 4-(4-fluorobenzyl)-3-isopropyl-1-(1H-tetrazol-1-ylacetyl)-1,4-diazepan-5-one 15-4513 on other ligand-gated ion channels, such as the glycine receptor. Additionally, the development of new compounds that target the benzodiazepine site with greater selectivity and potency is an area of ongoing research.

Synthesis Methods

The synthesis of 4-(4-fluorobenzyl)-3-isopropyl-1-(1H-tetrazol-1-ylacetyl)-1,4-diazepan-5-one 15-4513 involves several steps, including the reaction of 4-fluorobenzyl chloride with isopropylamine, followed by the reaction of the resulting compound with 1H-tetrazol-1-ylacetic acid, and finally the cyclization of the resulting intermediate to form 4-(4-fluorobenzyl)-3-isopropyl-1-(1H-tetrazol-1-ylacetyl)-1,4-diazepan-5-one 15-4513.

Scientific Research Applications

4-(4-fluorobenzyl)-3-isopropyl-1-(1H-tetrazol-1-ylacetyl)-1,4-diazepan-5-one 15-4513 has been widely used in scientific research to study the mechanism of action of benzodiazepines, which are a class of drugs commonly used for their sedative, anxiolytic, and anticonvulsant properties. 4-(4-fluorobenzyl)-3-isopropyl-1-(1H-tetrazol-1-ylacetyl)-1,4-diazepan-5-one 15-4513 is a selective antagonist of the benzodiazepine site on the GABA-A receptor, which is the main target of benzodiazepines. Its use in scientific research has helped to elucidate the role of the benzodiazepine site in the pharmacology of benzodiazepines.